Cas no 479244-15-0 (2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI))

• Product Name: 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
• CAS No: 479244-15-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1019609
• PubChem ID: 57358130
• Update Time: 2025-04-20

2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
• 3-(3,4-dihydroxyphenyl)-N-propylprop-2-enamide
• DTXSID90724021
• 479244-15-0

• Inchi： 1S/C12H15NO3/c1-2-7-13-12(16)6-4-9-3-5-10(14)11(15)8-9/h3-6,8,14-15H,2,7H2,1H3,(H,13,16)
• InChI Key： RUEAFFGYGBHHJS-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C=CC(NCCC)=O)O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų